Cas no 1261803-27-3 (2-Chloro-3'-(trifluoromethyl)biphenyl-4-methanol)

• Product Name: 2-Chloro-3'-(trifluoromethyl)biphenyl-4-methanol
• CAS No: 1261803-27-3
• MF: C₁₄H₁₀ClF₃O
• MW: 286.676813602448
• CID: 4992407
• Update Time: 2025-05-24

2-Chloro-3'-(trifluoromethyl)biphenyl-4-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3'-(trifluoromethyl)biphenyl-4-methanol

• Inchi： 1S/C14H10ClF3O/c15-13-6-9(8-19)4-5-12(13)10-2-1-3-11(7-10)14(16,17)18/h1-7,19H,8H2
• InChI Key： GJPOMRDCVVWFCK-UHFFFAOYSA-N
• SMILES： ClC1C=C(CO)C=CC=1C1C=CC=C(C(F)(F)F)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 295
• XLogP3: 4.2
• Topological Polar Surface Area: 20.2

Additional information on 2-Chloro-3'-(trifluoromethyl)biphenyl-4-methanol

Comprehensive Overview of 2-Chloro-3'-(trifluoromethyl)biphenyl-4-methanol (CAS No. 1261803-27-3)

The compound 2-Chloro-3'-(trifluoromethyl)biphenyl-4-methanol (CAS No. 1261803-27-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethyl group and biphenyl backbone, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers and industry professionals frequently search for this compound due to its potential applications in drug discovery and material science.

One of the most searched questions related to 2-Chloro-3'-(trifluoromethyl)biphenyl-4-methanol is its solubility and stability under various conditions. Studies indicate that this compound exhibits moderate solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and methanol, which is critical for its use in laboratory settings. Additionally, its stability at room temperature makes it a reliable candidate for long-term storage and transportation.

The trifluoromethyl group in 2-Chloro-3'-(trifluoromethyl)biphenyl-4-methanol is a key functional moiety that enhances the compound's lipophilicity and metabolic stability. This feature is particularly relevant in the design of pharmaceuticals, as it can improve drug bioavailability and target binding affinity. Recent trends in drug development highlight the growing demand for fluorinated compounds, making this molecule a subject of intense research.

Another area of interest is the synthetic routes for 2-Chloro-3'-(trifluoromethyl)biphenyl-4-methanol. Organic chemists often explore efficient and scalable methods to produce this compound, with a focus on minimizing byproducts and maximizing yield. Green chemistry principles are increasingly applied in these syntheses, aligning with the global push for sustainable and environmentally friendly practices.

In agrochemical applications, 2-Chloro-3'-(trifluoromethyl)biphenyl-4-methanol serves as a precursor for the development of novel pesticides and herbicides. Its structural versatility allows for modifications that can enhance efficacy while reducing environmental impact. This aligns with current consumer concerns about sustainable agriculture and the need for safer pest control solutions.

The compound's biphenyl core is another focal point for researchers. Biphenyl derivatives are known for their diverse biological activities, ranging from antimicrobial to anti-inflammatory effects. This versatility makes 2-Chloro-3'-(trifluoromethyl)biphenyl-4-methanol a promising candidate for further exploration in medicinal chemistry.

Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to characterize 2-Chloro-3'-(trifluoromethyl)biphenyl-4-methanol. These methods ensure purity and confirm structural integrity, which are critical for its application in high-stakes industries like pharmaceuticals.

As the demand for fluorinated organic compounds continues to rise, 2-Chloro-3'-(trifluoromethyl)biphenyl-4-methanol is poised to play a pivotal role in advancing both scientific and industrial innovations. Its combination of functional groups and structural robustness makes it a standout molecule in contemporary chemical research.